![molecular formula C15H14N4O B7558413 N-[1-(1H-benzimidazol-2-yl)ethyl]pyridine-3-carboxamide](/img/structure/B7558413.png)
N-[1-(1H-benzimidazol-2-yl)ethyl]pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(1H-benzimidazol-2-yl)ethyl]pyridine-3-carboxamide, also known as BIX-01294, is a small molecule inhibitor that has been shown to selectively inhibit the histone methyltransferase G9a. This compound has gained attention in recent years due to its potential applications in epigenetic research and drug discovery.
Mechanism of Action
N-[1-(1H-benzimidazol-2-yl)ethyl]pyridine-3-carboxamide selectively inhibits the histone methyltransferase G9a by binding to the SET domain of the enzyme. This binding prevents the transfer of methyl groups to histone H3 lysine 9 (H3K9), resulting in decreased levels of H3K9me2 and altered gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in various cell types. Inhibition of G9a by this compound has been linked to changes in gene expression, cellular differentiation, and cell cycle progression. Additionally, this compound has been shown to induce apoptosis in cancer cells and inhibit cell migration and invasion.
Advantages and Limitations for Lab Experiments
One advantage of using N-[1-(1H-benzimidazol-2-yl)ethyl]pyridine-3-carboxamide in lab experiments is its specificity for G9a, which allows for selective inhibition of this enzyme without affecting other histone methyltransferases. Additionally, this compound has been shown to have low toxicity and good stability in cell culture. However, one limitation of using this compound is its relatively low potency, which may require higher concentrations of the compound to achieve desired effects.
Future Directions
There are several future directions for research involving N-[1-(1H-benzimidazol-2-yl)ethyl]pyridine-3-carboxamide. One area of interest is the development of more potent and selective inhibitors of G9a and related histone methyltransferases. Additionally, this compound may have potential applications in the treatment of cancer and other diseases where epigenetic dysregulation plays a role. Further studies are needed to fully understand the mechanisms of action and potential therapeutic applications of this compound.
Synthesis Methods
N-[1-(1H-benzimidazol-2-yl)ethyl]pyridine-3-carboxamide can be synthesized through a multi-step process involving the reaction of 2-aminopyridine with benzaldehyde to form 2-(pyridin-2-yl)benzaldehyde. This intermediate is then reacted with 2-(bromoethyl)benzimidazole to form the final product, this compound.
Scientific Research Applications
N-[1-(1H-benzimidazol-2-yl)ethyl]pyridine-3-carboxamide has been used extensively in epigenetic research as a tool to study the role of G9a in various biological processes. This compound has been shown to inhibit G9a-mediated H3K9me2, leading to changes in gene expression and cellular differentiation. Additionally, this compound has been used in drug discovery efforts to identify novel inhibitors of G9a and related histone methyltransferases.
properties
IUPAC Name |
N-[1-(1H-benzimidazol-2-yl)ethyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O/c1-10(17-15(20)11-5-4-8-16-9-11)14-18-12-6-2-3-7-13(12)19-14/h2-10H,1H3,(H,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHZSYYYXNDLUGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC2=CC=CC=C2N1)NC(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.